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Chemical Identity and Properties

Get Quote

For any purification strategy, understanding the basic properties of the compound is essential. The table

below summarizes key data for 5>-Methyl-2-heptene.

Property

Value /| Description

Source

CAS Number

Molecular Formula

Molecular Weight

Physical State

Boiling Point

Flash Point

IUPAC Name

Canonical SMILES

22487-87-2 (mixed isomers); 24608-85-3 ((E)-isomer)

CsHais

112.21 g/mol

Colorless to pale yellow liquid

113.0 °C (calculated)

Highly Flammable (specific data not found)

5-methylhept-2-ene

ccc(c)cc=cc
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[1]
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Safety and Handling Information

Working with this compound requires careful attention to safety due to the following hazards [1]:

¢ Highly Flammable liquid and vapor [1].
e May be fatal if swallowed and enters airways (Aspiration hazard) [1]. It is advised to handle it with
appropriate personal protective equipment (PPE) including gloves and safety glasses, and to use a

fume hood [1].

Potential Purification Strategies Based on Chemical
Properties

While direct purification protocols were not found, the following logical approaches can be explored based

on the compound's properties. The workflow below outlines a potential decision-making process.
Start: Mixture Containing
5-Methyl-2-heptene Impurity
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Exploiting Volatility: Distillation

Given the known boiling point, fractional distillation is a primary method to separate 5-Methyl-2-heptene

from other compounds with sufficiently different boiling points [1].

Exploiting Polarity and Reactivity

e Chromatography: The compound's non-polar nature (aliphatic hydrocarbon) makes techniques like
flash column chromatography on silica gel a viable option. Its separation from more polar
impurities would be straightforward.

e Liquid-Liquid Extraction: This could effectively separate 5-Methyl-2-heptene from hydrophilic
impurities when using water and a water-immiscible organic solvent [3].

e Chemical Scavenging: As an alkene, 5-Methyl-2-heptene could potentially be removed by reacting
it with solid-supported reagents that selectively target double bonds, though a specific reagent is not
identified in the search results.

Troubleshooting Common Scenarios

Scenario: Suspected interference in a reaction mixture.

e Step 1: Confirm the identity of the impurity using analytical techniques (e.g., GC-MS, comparing
retention index data if available [4]).

e Step 2: If confirmed, choose a purification method based on the properties of your desired product. If
your product is non-volatile, distillation is suitable. If your product is more polar, liquid-liquid extraction
or chromatography may be better.

Important Note on Available Information

It is critical to note that while the provided data can guide your experimental design, the specific
effectiveness of these techniques for your unique mixture has not been documented in the searched literature.

You will need to empirically determine the optimal conditions.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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